Benzeneethanamine, 2-methyl-3-oxo-3-((2-phenylethyl)amino)-1-propanesulfinate
Benzeneethanamine, 2-methyl-3-oxo-3-((2-phenylethyl)amino)-1-propanesulfinate
Brand Name:
Vulcanchem
CAS No.:
171359-16-3
VCID:
VC0066576
InChI:
InChI=1S/C12H17NO3S.C8H11N/c1-10(9-17(15)16)12(14)13-8-7-11-5-3-2-4-6-11;9-7-6-8-4-2-1-3-5-8/h2-6,10H,7-9H2,1H3,(H,13,14)(H,15,16);1-5H,6-7,9H2
SMILES:
CC(CS(=O)O)C(=O)NCCC1=CC=CC=C1.C1=CC=C(C=C1)CCN
Molecular Formula:
C20H28N2O3S
Molecular Weight:
376.5 g/mol
Benzeneethanamine, 2-methyl-3-oxo-3-((2-phenylethyl)amino)-1-propanesulfinate
CAS No.: 171359-16-3
Main Products
VCID: VC0066576
Molecular Formula: C20H28N2O3S
Molecular Weight: 376.5 g/mol
| CAS No. | 171359-16-3 |
|---|---|
| Product Name | Benzeneethanamine, 2-methyl-3-oxo-3-((2-phenylethyl)amino)-1-propanesulfinate |
| Molecular Formula | C20H28N2O3S |
| Molecular Weight | 376.5 g/mol |
| IUPAC Name | 2-methyl-3-oxo-3-(2-phenylethylamino)propane-1-sulfinic acid;2-phenylethanamine |
| Standard InChI | InChI=1S/C12H17NO3S.C8H11N/c1-10(9-17(15)16)12(14)13-8-7-11-5-3-2-4-6-11;9-7-6-8-4-2-1-3-5-8/h2-6,10H,7-9H2,1H3,(H,13,14)(H,15,16);1-5H,6-7,9H2 |
| Standard InChIKey | WNEMAYRCALRIJI-UHFFFAOYSA-N |
| SMILES | CC(CS(=O)O)C(=O)NCCC1=CC=CC=C1.C1=CC=C(C=C1)CCN |
| Canonical SMILES | CC(CS(=O)O)C(=O)NCCC1=CC=CC=C1.C1=CC=C(C=C1)CCN |
| Synonyms | 2-(phenethylcarbamoyl)propane-1-sulfinic acid, 2-phenylethanamine |
| PubChem Compound | 3075088 |
| Last Modified | Nov 11 2021 |
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